Cas no 135383-94-7 ((1S,4S,5R,9R,12S,13R)-12-Methoxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid)

• Product Name: (1S,4S,5R,9R,12S,13R)-12-Methoxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid
• CAS No: 135383-94-7
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 3026270
• PubChem ID: 14845602
• Update Time: 2024-11-04

(1S,4S,5R,9R,12S,13R)-12-Methoxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 12alpha-Methoxygrandiflorenic acid
• (1S,4S,5R,9R,12S,13R)-12-Methoxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadec-10-
• DA-69466
• 135383-94-7
• (1S,4S,5R,9R,12S,13R)-12-Methoxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid

• Inchi： 1S/C21H30O3/c1-13-11-21-9-6-16-19(2,7-5-8-20(16,3)18(22)23)17(21)10-15(24-4)14(13)12-21/h10,14-16H,1,5-9,11-12H2,2-4H3,(H,22,23)/t14-,15+,16+,19-,20-,21-/m1/s1
• InChI Key： OGFJKOZDMWYQDJ-KLSAVCNVSA-N
• SMILES： O(C)[C@H]1C=C2[C@]3(C)CCC[C@](C(=O)O)(C)[C@H]3CC[C@@]32CC(=C)[C@H]1C3

Computed Properties

• Exact Mass: 330.21949481g/mol
• Monoisotopic Mass: 330.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 3.9

Experimental Properties

• Color/Form: Powder

(1S,4S,5R,9R,12S,13R)-12-Methoxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids